Cas no 301193-87-3 (4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid)

• Product Name: 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid
• CAS No: 301193-87-3
• MF: C₁₆H₁₂Cl₂O₃S
• MW: 355.235681533813
• CID: 4644320
• Update Time: 2025-10-28

4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid
• 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid

• Inchi： 1S/C16H12Cl2O3S/c17-11-3-1-10(2-4-11)14(19)9-15(16(20)21)22-13-7-5-12(18)6-8-13/h1-8,15H,9H2,(H,20,21)
• InChI Key： NUIKPFYSXNMSBI-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(Cl)C=C1)(C(O)=O)CC(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid

Comprehensive Guide to 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid (CAS No. 301193-87-3)

4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid (CAS No. 301193-87-3) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, featuring a unique combination of chlorophenyl and sulfanyl groups, has garnered attention for its potential in drug development and material science. Below, we delve into its properties, synthesis, applications, and market relevance, addressing common queries from researchers and industry professionals.

The molecular structure of 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid includes a butanoic acid backbone substituted with two 4-chlorophenyl groups and a sulfanyl moiety. This configuration imparts distinct chemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers often explore its reactivity in cross-coupling reactions and as a precursor for heterocyclic compounds, making it valuable in synthetic chemistry.

One of the most searched questions about this compound is its role in medicinal chemistry. Studies suggest that derivatives of 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid exhibit potential bioactivity, particularly in modulating enzyme functions. For instance, its structural analogs have been investigated for anti-inflammatory and antioxidant properties, aligning with the growing demand for novel therapeutic agents. This aligns with the trending focus on drug discovery and personalized medicine in 2024.

From an industrial perspective, the compound’s synthesis typically involves multi-step organic reactions, including thioetherification and oxidation processes. Optimizing these methods for higher yields and purity is a frequent topic in academic forums and patent filings. Environmental considerations also drive interest in green chemistry approaches for its production, reflecting broader industry shifts toward sustainability.

Market-wise, 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid is primarily supplied by specialized chemical manufacturers catering to pharmaceutical intermediates and research laboratories. Its niche application scope ensures steady demand, though pricing can vary based on purity (>98% being the most sought-after). Recent supply chain trends highlight increased procurement from Asia-Pacific regions, coinciding with the expansion of contract research organizations (CROs) in the area.

For researchers handling this compound, proper storage recommendations include keeping it in a cool, dry environment away from light to prevent degradation. Safety data sheets (SDS) emphasize standard lab precautions, such as using gloves and eye protection, though it is not classified as a high-risk material. These practical insights address frequent search queries about handling protocols and stability.

In summary, 4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid (CAS No. 301193-87-3) bridges multiple scientific domains, from drug design to material innovation. Its versatility and evolving applications ensure its relevance in both academic and industrial settings. As AI-driven molecular modeling accelerates compound screening, this chemical’s potential is likely to expand further, making it a compound to watch in the coming years.